3-Oxotirucalla-7,24-dien-21-oic acid 3-Oxotirucalla-7,24-dien-21-oic acid 3-Oxotirucalla-7,24-dien-21-oic acid is a natural product found in Brucea javanica with data available.
Brand Name: Vulcanchem
CAS No.: 82464-35-5
VCID: VC21208875
InChI: InChI=1S/C30H46O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,11,20-22,24H,8,10,12-18H2,1-7H3,(H,32,33)/t20-,21-,22-,24-,28+,29-,30+/m0/s1
SMILES: CC(=CCCC(C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C
Molecular Formula: C30H46O3
Molecular Weight: 454.7 g/mol

3-Oxotirucalla-7,24-dien-21-oic acid

CAS No.: 82464-35-5

Cat. No.: VC21208875

Molecular Formula: C30H46O3

Molecular Weight: 454.7 g/mol

* For research use only. Not for human or veterinary use.

3-Oxotirucalla-7,24-dien-21-oic acid - 82464-35-5

Specification

Description 3-Oxotirucalla-7,24-dien-21-oic acid is a natural product found in Brucea javanica with data available.
CAS No. 82464-35-5
Molecular Formula C30H46O3
Molecular Weight 454.7 g/mol
IUPAC Name (2S)-6-methyl-2-[(5R,9R,10R,13S,14S,17S)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid
Standard InChI InChI=1S/C30H46O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,11,20-22,24H,8,10,12-18H2,1-7H3,(H,32,33)/t20-,21-,22-,24-,28+,29-,30+/m0/s1
Standard InChI Key PYHNHGARAGBCRY-ZYHXIRFQSA-N
Isomeric SMILES CC(=CCC[C@@H]([C@@H]1CC[C@]2([C@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C
SMILES CC(=CCCC(C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C
Canonical SMILES CC(=CCCC(C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C
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